Cas no 1226179-46-9 (Benzene, 2-[(difluoromethyl)thio]-1,3,5-trimethyl-)

• Product Name: Benzene, 2-[(difluoromethyl)thio]-1,3,5-trimethyl-
• CAS No: 1226179-46-9
• MF: C₁₀H₁₂F₂S
• MW: 202.264088630676
• CID: 4500921
• PubChem ID: 82076629
• Update Time: 2025-04-24

Benzene, 2-[(difluoromethyl)thio]-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-[(difluoromethyl)thio]-1,3,5-trimethyl-
• 1226179-46-9
• (Difluoromethyl)(mesityl)sulfane

• Inchi： 1S/C10H12F2S/c1-6-4-7(2)9(8(3)5-6)13-10(11)12/h4-5,10H,1-3H3
• InChI Key： PEIIAINFWCGJER-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 202.06277788Da
• Monoisotopic Mass: 202.06277788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų